Fercomin
Fercomin
Fercomin is a natural product found in Daucus, Ferula sinaica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
104758-20-5
VCID:
VC20759611
InChI:
InChI=1S/C23H30O5/c1-14(2)18-13-19(24)22(4)20(12-15(3)10-11-23(18,22)26)28-21(25)16-6-8-17(27-5)9-7-16/h6-9,12,14,18,20,26H,10-11,13H2,1-5H3/t18-,20-,22-,23+/m1/s1
SMILES:
CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC
Molecular Formula:
C23H30O5
Molecular Weight:
386.5 g/mol
Fercomin
CAS No.: 104758-20-5
Cat. No.: VC20759611
Molecular Formula: C23H30O5
Molecular Weight: 386.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fercomin is a natural product found in Daucus, Ferula sinaica, and other organisms with data available. |
|---|---|
| CAS No. | 104758-20-5 |
| Molecular Formula | C23H30O5 |
| Molecular Weight | 386.5 g/mol |
| IUPAC Name | [(1R,3aR,4R,8aS)-8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl] 4-methoxybenzoate |
| Standard InChI | InChI=1S/C23H30O5/c1-14(2)18-13-19(24)22(4)20(12-15(3)10-11-23(18,22)26)28-21(25)16-6-8-17(27-5)9-7-16/h6-9,12,14,18,20,26H,10-11,13H2,1-5H3/t18-,20-,22-,23+/m1/s1 |
| Standard InChI Key | UJYSKNUHBUUKAD-URHOCTSQSA-N |
| Isomeric SMILES | CC1=C[C@H]([C@]2(C(=O)C[C@@H]([C@]2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
| SMILES | CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
| Canonical SMILES | CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
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